Cas no 37969-07-6 ( )

• Product Name: &nbsp
• CAS No: 37969-07-6
• MF: C₂₂H₂₈N₂O
• MW: 336.470525741577
• CID: 922825
• PubChem ID: 267702
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,1-bis(2-phenylethyl)piperidine-4-carboxamide
• AC1L6IPY
• AC1Q5P66
• AR-1K0298
• N,1-diphenethylpiperidine-4-carboxamide
• NSC107294
• NSC-107294
• DTXSID20296049
• DS-011679
• 37969-07-6
•  

• Inchi： 1S/C22H28N2O/c25-22(23-15-11-19-7-3-1-4-8-19)21-13-17-24(18-14-21)16-12-20-9-5-2-6-10-20/h1-10,21H,11-18H2,(H,23,25)
• InChI Key： JMIQTUQSOFUWJF-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CCC2C=CC=CC=2)CC1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.22034
• Monoisotopic Mass: 336.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34